Cas no 101-86-0 (α-Hexylcinnamaldehyde)

α-Hexylcinnamaldehyde structure
α-Hexylcinnamaldehyde structure
Product name:α-Hexylcinnamaldehyde
CAS No:101-86-0
MF:C15H20O
MW:216.3187
MDL:MFCD00006989
CID:35158
PubChem ID:1550884

α-Hexylcinnamaldehyde Chemical and Physical Properties

Names and Identifiers

    • 2-Benzylideneoctanal
    • Hexylcinnamaldehyde
    • Alpha-Hexylcinnamadehyde
    • alpha-n-Hexylcinnamaldehyde
    • Alpha-Hexyl cinnamic aldehyde
    • alpha-Hexylcinnamaldehyde
    • (Z)-2-benzylideneoctanal
    • HEXYLCINNAMALDEHYDE(SG)
    • Hexylcinnamic aldehyde (purified)
    • α-Hexylcinnamaldehyde
    • α-Hexylcinnamic aldehyde
    • 2-Hexyl-3-phenyl-2-propenal
    • 2-Hexyl-3-phenylacrylaldehyde
    • 2-hexyl-3-phenylpropenal
    • 3-phenyl-2-hexylprop-2-enal
    • A-HEXYLCINNAMALDEHYDE
    • FEMA 2569
    • HCA
    • HEXYL CINNAMAL
    • hexyl cinnamic aldehyde
    • jasminolene
    • JASMONAL H
    • 2-(Phenylmethylidene)octanal
    • Alpha-Hexyl
    • α-n-hexylcinnamal
    • α-Hexylcinnamaldehyd
    • Octanal, 2-(phenylmethylene)-
    • DSSTox_CID_6684
    • 2-(Phenylmethylene)octanal
    • .alpha.-Hexylcinnamaldehyde
    • alpha-Hexylcinnamic aldehyde
    • DSSTox_RID_78182
    • DSSTox_GSID_26684
    • alpha-hexyl cinnamaldehyde
    • hexyl cinnamaldehyde
    • alpha-hexyl-cinnamaldehyde
    • alpha-hexyl-cinnamaidehyde
    • alpha-n-hexyl cinnamaldehyde
    • GUUHFMWKWLOQMM-UHFFFA
    • (2E)-2-(phenylmethylidene)octanal
    • LS-14416
    • 2-Hexylcinnamaldehyde
    • alpha-Hexylcinnamaldehyde, technical grade, 85%
    • CHEMBL1449245
    • alfa-Hexyl Cinnam Aldehyde
    • Epitope ID:117426
    • alpha-hexylcinna-maldehyde
    • alpha-Hexylcinnamaldehyde, (2E)-
    • a-Hexylcinnamaldehyde, 8CI
    • alpha-Hexyl-beta-phenylacrolein
    • SCHEMBL113170
    • Tox21_300142
    • .alpha.-n-Hexyl-.beta.-phenylacrolein
    • DTXSID401020801
    • 2-(phenylmethylene)-octanal
    • (2E)-2-benzylideneoctanal
    • NCGC00090930-01
    • NSC-46150
    • UNII-E9947QRR9O
    • Octanal, 2-(phenylmethylene)-, (2E)-
    • W-108898
    • OCTANAL, 2-(PHENYLMETHYLENE)-, (E)-
    • .ALPHA.-HEXYLCINNAMALDEHYDE, (2E)-
    • NCGC00090930-02
    • alpha -N-hexyl-alpha -hexylcinnamaldehyde
    • E9947QRR9O
    • MFCD00006989
    • SMR001261427
    • NCGC00254188-01
    • DTXCID806684
    • (E)-2-benzylideneoctanal
    • Hexyl cinnamic aldehyde (VAN)
    • 2-(Phenylmethylene)octanal, 9CI
    • MLS002174256
    • CAS-101-86-0
    • ?-Hexylcinnamaldehyde
    • WLN: VHY6 & U1R
    • 165184-98-5
    • -Hexyl-3-phenyl-propenal
    • 101-86-0
    • (2Z)-2-Hexyl-3-phenyl-2-propenal
    • DTXSID4026684
    • alpha-n-Hexyl-beta-phenylacrolein
    • EN300-18426
    • alpha-Hexylcinnamyl aldehyde
    • Hexylzimtaldehyd
    • Z57936859
    • Hexylcinnamal 2000 microg/mL in Acetonitrile
    • alpha -hexylcinnamic aldehyde
    • Cinnamaldehyde, alpha -hexyl-
    • HMS3039O14
    • 2-(phenylmethylene)octanal (.beta.-hexyl cinnamaldehyde)
    • alpha -N-hexyl-beta -phenylacrolein
    • NSC46150
    • 2-Hexenyl cynnamaldehyde
    • EC 639-566-4
    • VS-08571
    • alpha-Hexylcinnamaldehyde, >=95%, stabilized, FG
    • 2-HEXYL-(E)-CINNAMALDEHYDE
    • Tox21_202301
    • 2-Hexyl-3-phenyl-propenal
    • alpha -hexylcinnamaldehyde
    • Q412025
    • NSC406799
    • n-Hexyl cinnamaldehyde
    • alpha-Hexylcinnamaldehyde, analytical reference material
    • HY-W014118
    • .alpha.-Hexylcinnamic aldehyde
    • (2E)-alpha-n-hexylcinnamaldehyde
    • CHEBI:55365
    • 2-[(E)-benzylidene]octanal
    • NCGC00259850-01
    • CS-W014834
    • NSC-406799
    • AKOS015839664
    • Hexylcinnamal
    • MDL: MFCD00006989
    • Inchi: 1S/C15H20O/c1-2-3-4-6-11-15(13-16)12-14-9-7-5-8-10-14/h5,7-10,12-13H,2-4,6,11H2,1H3
    • InChI Key: GUUHFMWKWLOQMM-UHFFFAOYSA-N
    • SMILES: O=C([H])C(=C([H])C1C([H])=C([H])C([H])=C([H])C=1[H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H]

Computed Properties

  • Exact Mass: 216.15100
  • Monoisotopic Mass: 216.151
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 7
  • Complexity: 212
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 17.1
  • Surface Charge: 0
  • XLogP3: 4.8

Experimental Properties

  • Color/Form: Pale yellow liquid
  • Density: 0.95 g/mL at 25 °C(lit.)
  • Boiling Point: 174-176 °C/15 mmHg(lit.)
  • Flash Point: Fahrenheit: 235.4 ° f
    Celsius: 113 ° c
  • Refractive Index: n20/D 1.55(lit.)
  • Solubility: water: soluble0.005g/L at 25°C
  • PSA: 17.07000
  • LogP: 4.23930
  • FEMA: 2569
  • Solubility: Soluble in ethanol (1 M1 in 1 ml 90% ethanol), most non-volatile oils and mineral oils, insoluble in glycerol, propylene glycol and water.
  • Color/Form: 2000 μg/mL in methanol

α-Hexylcinnamaldehyde Security Information

  • Symbol: GHS05 GHS07
  • Prompt:warning
  • Signal Word:Danger
  • Hazard Statement: H314,H317,H413
  • Warning Statement: P280,P305+P351+P338,P310
  • Hazardous Material transportation number:UN 3265 8/PG 3
  • WGK Germany:2
  • Hazard Category Code: 43
  • Safety Instruction: S26-S36/37/39-S45-S36
  • RTECS:GD6560000
  • Hazardous Material Identification: C
  • Safety Term:S26;S36/37/39;S45
  • Storage Condition:2-8°C
  • Risk Phrases:R34

α-Hexylcinnamaldehyde Customs Data

  • HS CODE:2912299000
  • Customs Data:

    China Customs Code:

    2912299000

    Overview:

    2912299000. Other cyclic aldehydes without other oxygen-containing groups. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Appearance of tetraformaldehyde

    Summary:

    2912299000. other cyclic aldehydes without other oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

α-Hexylcinnamaldehyde Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD113478-5g
2-Benzylideneoctanal
101-86-0 90%
5g
¥36.0 2022-03-01
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R011958-100ml
α-Hexylcinnamaldehyde
101-86-0 92%
100ml
¥111 2023-09-11
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1015091-500g
α-Hexylcinnamaldehyde
101-86-0 92%
500g
¥316 2023-04-17
abcr
AB136701-25 ml
alpha-n-Hexylcinnamaldehyde, 90%; .
101-86-0 90%
25 ml
€44.90 2024-04-21
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
78724-100MG
α-Hexylcinnamaldehyde
101-86-0
100mg
¥1672.57 2023-10-22
abcr
AB136701-500 ml
alpha-n-Hexylcinnamaldehyde, 90%; .
101-86-0 90%
500 ml
€100.40 2024-04-21
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R011958-25ml
α-Hexylcinnamaldehyde
101-86-0 92%
25ml
¥50 2023-09-11
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
H21910-500ml
2-Benzylideneoctanal
101-86-0 90%
500ml
¥428.0 2023-09-07
TRC
H295705-100g
a-Hexylcinnamaldehyde
101-86-0
100g
$ 138.00 2023-09-07
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1015091-1kg
α-Hexylcinnamaldehyde
101-86-0 92%
1kg
¥493 2023-04-17

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